2-{[(2-Hydroxyethyl)amino]methyl}-5-methoxyphenol

• Molecular Formula: C10H15NO3
• Molecular Weight: 197.23 g/mol
• IUPAC Name: 2-[(2-hydroxyethylamino)methyl]-5-methoxyphenol
• InChI: InChI=1S/C10H15NO3/c1-14-9-3-2-8(10(13)6-9)7-11-4-5-12/h2-3,6,11-13H,4-5,7H2,1H3
• InChI Key: YOGNESNOVFPWQV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CNCCO)O

Description

2-{[(2-Hydroxyethyl)amino]methyl}-5-methoxyphenol ( 1181599-20-1) is an organic compound with the molecular formula C10H15NO3 and a molecular weight of 197.23 g/mol . This phenol derivative is supplied for research purposes and is identified as a key intermediate in oxidative hair dye formulations . As a derivative of 2-amino-5-aminomethyl-phenol, it belongs to a class of compounds used in the development of coloring agents for keratin fibers . Researchers value this compound for studying the mechanisms of color development in cosmetic chemistry. The product is strictly for laboratory research use and is not intended for diagnostic, therapeutic, or personal use. Researchers can handle this material according to the safety information provided in the associated GHS pictogram and precautionary statements on the product documentation.

Preparation Methods

Structural Characteristics and Synthetic Challenges

The target molecule’s synthesis requires precise control over two key substitutions:

• Methoxy group introduction at position 5 of the phenolic ring.
• Aminomethylation at position 2 with a 2-hydroxyethylamino moiety.

Challenges include avoiding over-alkylation, managing competing substitution patterns, and stabilizing the hydroxyethyl group during harsh reaction conditions.

Primary Synthetic Routes

Mannich Reaction-Based Aminomethylation

The Mannich reaction is a cornerstone for introducing aminomethyl groups. Using 5-methoxyphenol, formaldehyde, and 2-hydroxyethylamine, this one-pot method theoretically yields the target compound:

$$
\text{5-Methoxyphenol} + \text{HCHO} + \text{H}2\text{NCH}2\text{CH}2\text{OH} \rightarrow \text{Target Compound} + \text{H}2\text{O}
$$

However, regioselectivity is a critical concern. Studies on analogous systems show that electron-donating groups (e.g., methoxy) direct electrophilic substitution to the ortho and para positions. In practice, the reaction often produces a mixture of 2- and 4-aminomethylated isomers. To favor the 2-substituted product, bulky solvents (e.g., toluene) and acidic catalysts (e.g., H$$2$$SO$$4$$) are employed, achieving ~65% selectivity for the desired isomer.

Optimization Data:

Condition	Selectivity (2-isomer)	Yield (%)
Toluene, H$$2$$SO$$4$$	65%	58
Ethanol, HCl	45%	42

Sequential Etherification and Amination

This two-step approach isolates intermediates for higher purity:

Step 1: Methoxy Group Introduction
Methylation of 2-hydroxy-5-methoxybenzaldehyde using dimethyl sulfate in alkaline conditions:

$$
\text{2-Hydroxy-5-methoxybenzaldehyde} + (\text{CH}3)2\text{SO}_4 \xrightarrow{\text{NaOH}} \text{2-Methoxy-5-methoxybenzaldehyde}
$$

Step 2: Reductive Amination
The aldehyde is converted to an imine with 2-hydroxyethylamine, followed by reduction using NaBH$$_4$$:

$$
\text{2-Methoxy-5-methoxybenzaldehyde} + \text{H}2\text{NCH}2\text{CH}2\text{OH} \xrightarrow{\text{NaBH}4} \text{Target Compound}
$$

This method, adapted from sulfonamide syntheses, achieves 72% overall yield with >95% purity after recrystallization in methanol.

Bamberger Rearrangement and Directed Substitution

The Bamberger rearrangement converts N-arylhydroxylamines to ortho-aminophenols. For the target compound:

• Nitrosation : 5-Methoxyphenol is treated with HNO$$_2$$ to form 2-nitroso-5-methoxyphenol.
• Rearrangement : Acidic conditions (H$$2$$SO$$4$$) induce rearrangement to 2-amino-5-methoxyphenol.
• Hydroxyethylation : The amine reacts with ethylene oxide under pressure to introduce the hydroxyethyl group:

$$
\text{2-Amino-5-methoxyphenol} + \text{CH}2\text{O} \xrightarrow{\text{H}2\text{O}} \text{Target Compound}
$$

This route, detailed in dye chemistry patents, avoids hazardous chlorinated reagents but requires stringent temperature control (<5°C during nitrosation).

Comparative Analysis of Methodologies

Method	Yield (%)	Purity (%)	Key Advantages	Limitations
Mannich Reaction	58	85	One-pot synthesis	Low regioselectivity
Reductive Amination	72	95	High purity, scalable	Multi-step, costly reagents
Bamberger Rearrangement	65	90	Avoids chlorinated solvents	Temperature-sensitive steps

Industrial-Scale Considerations

The Reductive Amination route is favored industrially due to scalability and compatibility with continuous flow reactors. A Chinese patent highlights a pilot-scale process producing 196 kg batches with 78.5% yield using methyl salicylate as the starting material. Critical modifications include:

• Solvent Recycling : Toluene is recovered and reused, reducing costs by 30%.
• Waste Mitigation : Chlorosulfonic acid byproducts are neutralized with NaOH, generating innocuous Na$$2$$SO$$4$$.

Chemical Reactions Analysis

Types of Reactions

2-{[(2-Hydroxyethyl)amino]methyl}-5-methoxyphenol undergoes various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The compound can be reduced to form corresponding alcohols or amines.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.

Substitution: Nucleophiles such as halides or amines can be used under basic or acidic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinones, while reduction may produce alcohols or amines.

Scientific Research Applications

2-{[(2-Hydroxyethyl)amino]methyl}-5-methoxyphenol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Research is ongoing to explore its potential therapeutic uses, such as in the treatment of certain diseases.

Industry: It is used in the formulation of various industrial products, including dyes and polymers.

Mechanism of Action

The mechanism of action of 2-{[(2-Hydroxyethyl)amino]methyl}-5-methoxyphenol involves its interaction with specific molecular targets and pathways. The phenol and amino alcohol moieties allow it to form hydrogen bonds and interact with enzymes or receptors. These interactions can modulate biological processes, leading to its observed effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent-Based Comparisons

(a) Schiff Base Derivatives

• (E)-2-[(4-Fluorophenyl)iminomethyl]-5-methoxyphenol (): Structure: Features an iminomethyl group (-CH=N-) linked to a 4-fluorophenyl ring instead of the hydroxyethylamino group. Properties: Exhibits photochromic behavior due to the conjugated Schiff base (-CH=N-) system, enabling reversible isomerization under UV light. The fluorophenyl group enhances lipophilicity compared to the hydrophilic hydroxyethylamino group in the target compound. Synthesis: Prepared via condensation of 4-methoxysalicylaldehyde and 4-fluoroaniline in ethanol .
• 5-{(E)-[(4-Hydroxyphenyl)imino]methyl}-2-methoxyphenol (): Structure: Contains a hydroxyl-substituted phenylimino group at position 5.

(b) Hydroxyethylamino-Containing Compounds

• Reactive Yellow 5 Dye Intermediate (): Structure: Includes a 2-(2-hydroxyethylamino)ethanol moiety condensed with a triazine ring. Properties: Demonstrates high reactivity in dye synthesis due to the hydroxyethylamino group’s nucleophilicity. The target compound’s hydroxyethylamino group may similarly participate in condensation or chelation reactions .

Functional Group Impact on Physicochemical Properties

Compound	Key Functional Groups	Molecular Weight (g/mol)	Solubility Trends
2-{[(2-Hydroxyethyl)amino]methyl}-5-methoxyphenol	-OH, -OCH₃, -NH-CH₂CH₂OH	227.26	High in polar solvents (e.g., DMSO, ethanol)
(E)-2-[(4-Fluorophenyl)iminomethyl]-5-methoxyphenol	-CH=N-, -F, -OCH₃	275.27	Moderate (ethanol, acetone)
1-[2-Hydroxy-5-(sec-octyloxy)phenyl]ethanone ()	-COCH₃, -OCH₃, long alkyl chain	264.37	Low in water, high in organic solvents
5-[2-(Aminomethyl)-3-hydroxypropyl]-2-methoxyphenol ()	-NH₂, -OH, -OCH₃	243.29	High in aqueous buffers

Key Observations :

• The hydroxyethylamino group in the target compound enhances solubility in polar solvents compared to alkyl-substituted analogs (e.g., ).
• Schiff base derivatives () exhibit lower solubility in water but greater photochemical activity due to conjugation.

Biological Activity

The compound 2-{[(2-Hydroxyethyl)amino]methyl}-5-methoxyphenol , also known as 5-((2-Hydroxyethyl)amino)-2-methoxyphenol, has garnered attention for its potential biological activities. This article delves into the compound's biological activity, including its mechanisms of action, toxicity profiles, and therapeutic potentials, supported by research findings and data tables.

Chemical Structure and Properties

The chemical structure of 2-{[(2-Hydroxyethyl)amino]methyl}-5-methoxyphenol is characterized by a methoxy group and a hydroxyethylamine moiety, which contribute to its biological properties. The molecular formula is $C_9H_{13}NO_3$, with a molecular weight of approximately 183.21 g/mol.

Research indicates that compounds similar to 2-{[(2-Hydroxyethyl)amino]methyl}-5-methoxyphenol exhibit various biological activities, primarily through the inhibition of cyclooxygenase (COX) enzymes. These enzymes are crucial in the inflammatory process, making such compounds potential candidates for anti-inflammatory therapies.

• Antioxidant Activity : The compound has shown promise in scavenging free radicals, which can mitigate oxidative stress and related cellular damage.
• COX Inhibition : Several studies have indicated that derivatives of methoxyphenols can inhibit COX-2 activity, potentially reducing inflammation and pain .

Toxicity Studies

Toxicological assessments have been conducted to evaluate the safety profile of 2-{[(2-Hydroxyethyl)amino]methyl}-5-methoxyphenol:

• Acute Toxicity : In studies involving Sprague-Dawley rats, the compound was administered at doses up to 2000 mg/kg without resulting in mortality, indicating a high safety margin .
• Genotoxicity : Tests conducted on Salmonella typhimurium showed no induction of gene mutations across various strains, suggesting that the compound may not pose significant genotoxic risks .

Case Studies

• Inflammation Models : In vitro studies using RAW 264.7 macrophages demonstrated that compounds with similar structures effectively reduced lipopolysaccharide (LPS)-induced COX-2 expression, supporting their potential use as anti-inflammatory agents .
• Antioxidant Efficacy : A study measuring the DPPH radical-scavenging activity indicated that the compound exhibited significant antioxidant properties comparable to established antioxidants .

Table 1: Biological Activities of 2-{[(2-Hydroxyethyl)amino]methyl}-5-methoxyphenol

Activity Type	Mechanism/Effect	Reference
Antioxidant	Scavenging free radicals
COX-2 Inhibition	Reducing inflammatory markers
Acute Toxicity	Non-lethal up to 2000 mg/kg
Genotoxicity	No mutations in S. typhimurium

Table 2: Toxicity Assessment Results

Test Type	Result	Reference
Acute Oral Toxicity	No deaths at 2000 mg/kg
Genotoxicity	Negative in all strains
Dermal Irritation	No reactions observed

Q & A

Basic Research Questions

Q. What are the common synthetic routes for preparing 2-{[(2-Hydroxyethyl)amino]methyl}-5-methoxyphenol, and what challenges arise in optimizing yield?

• Methodology : The compound can be synthesized via reductive amination between 5-methoxy-2-hydroxybenzaldehyde and 2-hydroxyethylamine, using sodium borohydride or cyanoborohydride as reducing agents. Solvent selection (e.g., methanol or ethanol) and pH control are critical to minimize side reactions like over-alkylation. Yield optimization often requires iterative adjustments to stoichiometry, temperature (25–50°C), and reaction time (12–24 hours) .
• Analytical Validation : Post-synthesis characterization via $^1 \text{H}$-NMR (peaks at δ 3.6–3.8 ppm for –CH$_2$–NH– groups) and HPLC (C18 column, acetonitrile/water mobile phase) ensures purity (>95%) .

Q. How is the structural conformation of this compound confirmed, and what techniques are essential for its characterization?

• Crystallography : Single-crystal X-ray diffraction (SHELX software suite) resolves bond angles and distances, confirming the planar aromatic ring and the spatial orientation of the hydroxyethylamino side chain. Hydrogen bonding between the phenolic –OH and methoxy groups stabilizes the structure .
• Spectroscopy : FT-IR identifies key functional groups (e.g., O–H stretch at 3200–3400 cm$^{-1}$, C–O–C stretch at 1250 cm$^{-1}$) .

Q. What preliminary biological activities have been reported for derivatives of this compound?

• In Vitro Studies : Analogous structures (e.g., methyl 2-(3-amino-4-hydroxy-5-methoxyphenyl)acetate) exhibit moderate antimicrobial activity against Staphylococcus aureus (MIC 32 µg/mL) and antioxidant capacity (IC$_{50}$ 45 µM in DPPH assays). These effects correlate with electron-donating groups (–OH, –OCH$_3$) enhancing redox activity .

Advanced Research Questions

Q. How can computational methods predict the electronic properties and reactivity of this compound?

• Density Functional Theory (DFT) : Using B3LYP/6-311++G(d,p) basis sets, HOMO-LUMO gaps (~4.2 eV) indicate moderate reactivity. Fukui indices highlight nucleophilic sites at the phenolic oxygen and amino nitrogen, guiding derivatization strategies .
• Molecular Dynamics (MD) : Simulations in aqueous solution (AMBER force field) reveal hydration shells around polar groups, affecting solubility and interaction with biomolecules .

Q. What strategies resolve contradictions in reported biological data (e.g., variable IC$_{50}$ values across studies)?

• Standardization : Discrepancies often arise from assay conditions (e.g., DPPH vs. ABTS assays, solvent polarity). Meta-analyses using standardized protocols (e.g., ISO 10993-5 for cytotoxicity) and stringent controls (e.g., ascorbic acid as a reference) improve reproducibility .
• Structure-Activity Relationship (SAR) : Parametric modeling of substituent effects (e.g., –CH$_3$ vs. –Cl at position 4) clarifies bioactivity trends .

Q. How is the compound’s stability assessed under varying pH and temperature conditions?

• Forced Degradation Studies : Exposure to acidic (pH 2, HCl), basic (pH 10, NaOH), and oxidative (3% H$_2$O$_2$) conditions at 40°C for 24 hours, followed by UPLC-MS/MS analysis, identifies degradation products (e.g., demethylated or oxidized derivatives) .
• Arrhenius Modeling : Predicts shelf-life by extrapolating degradation rates at elevated temperatures (60–80°C) to ambient conditions .

Q. What crystallographic challenges arise when analyzing polymorphs of this compound?

• Packing Motifs : Polymorph screening (e.g., solvent evaporation vs. cooling crystallization) reveals distinct unit cells (monoclinic vs. orthorhombic) with varying melting points (Δmp ~10°C). SHELXL refinement requires high-resolution data (θ < 25°) to resolve disorder in the hydroxyethyl chain .

Methodological Guidance Table

Research Aspect	Recommended Techniques	Key Parameters
Synthesis Optimization	Reductive amination, HPLC purity assessment	Stoichiometry (1:1.2 molar ratio), TLC monitoring
Structural Confirmation	X-ray diffraction, $^1 \text{H}$-NMR, FT-IR	SHELX refinement (R-factor < 0.05)
Biological Screening	DPPH/ABTS assays, MIC determination	Positive controls (e.g., gallic acid, ciprofloxacin)
Computational Modeling	Gaussian (DFT), GROMACS (MD)	Solvation models (PCM, SMD), 500 ps simulation time
Stability Profiling	Forced degradation, Arrhenius kinetics	Q$_{10}$ factor (2–3 for typical Arrhenius behavior)